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Compound of Interest

Compound Name: Ammonium tartrate

Cat. No.: B7821065

Ammonium tartrate, the diammonium salt of L-(+)-tartaric acid, is a compound with significant
applications across various scientific disciplines, including biochemical research,
pharmaceuticals, and materials science.[1][2] This guide provides an in-depth overview of its
chemical properties, synthesis protocols, and a key application in protein structural analysis,
tailored for researchers, scientists, and professionals in drug development.

Quantitative Data Summary

The fundamental chemical and physical properties of ammonium tartrate are summarized in
the table below for easy reference.
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Property Value References
Molecular Formula CaH12N206 [311415][6]
Linear Formula (NH4)2C4H40s [31[7]

CAS Number 3164-29-2 [31[4]1[5][6]
Molar Mass 184.15 g/mol 516171

Colorless crystals or white
Appearance _ [31[5]
crystalline powder

Density 1.601 g/cm3 at 25°C [315]

Solubility in Water Soluble [3]
6.0 - 7.5 (1M aqueous solution

pH . [51[7]
at 25°C)

Crystal System Monoclinic [31[5]

Experimental Protocols: Synthesis of Ammonium
Tartrate

Ammonium tartrate can be synthesized through several methods. The two most common
laboratory-scale preparations involve the reaction of tartaric acid with either ammonium
carbonate or ammonia.

1. Synthesis via Reaction with Ammonium Carbonate

This method relies on the neutralization of tartaric acid with ammonium carbonate in an
agueous solution.

o Materials:
o L-(+)-Tartaric acid
o Ammonium carbonate

o Deionized water
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o Phenolphthalein indicator (optional)

e Procedure:

[e]

Dissolve a known quantity of L-(+)-tartaric acid in deionized water.

o Gradually add ammonium carbonate to the tartaric acid solution while stirring continuously.
The addition should continue until the solution becomes weakly alkaline.[8] This can be
tested with a pH meter or phenolphthalein indicator.

o Boil the resulting solution for 20-30 minutes.[8]

o Evaporate the solution on a water bath until a crystalline film begins to form on the
surface.

o Filter the hot solution to remove any impurities.

o Allow the filtrate to cool slowly to facilitate the crystallization of ammonium tartrate.

o

Collect the crystals by filtration and dry them at a temperature of 40°C.[8]
2. Synthesis via Reaction with Ammonia in Ethanol
This non-aqueous method yields an amorphous precipitate of ammonium tartrate.
e Materials:
o L-(+)-Tartaric acid
o Ethanol
o Ammonia gas
o Ether
e Procedure:

o Dissolve L-(+)-tartaric acid in ethanol.
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o Bubble ammonia gas through the ethanolic solution of tartaric acid. This will result in the
formation of an amorphous, powdery precipitate of ammonium tartrate.[1][8]

o Collect the precipitate by filtration.

o Wash the collected precipitate first with ethanol and then with ether to remove any
unreacted starting materials and solvent.

o Dry the final product to obtain pure ammonium tartrate.[1][8]

Visualization of a Key Application: Protein
Crystallization

A significant application of ammonium tartrate in the fields of biochemistry and drug
development is its use as a precipitating agent in protein X-ray crystallography.[1] This
technique is fundamental for determining the three-dimensional structure of proteins, which is
crucial for understanding their function and for structure-based drug design. The following
diagram illustrates the workflow of protein crystallization using ammonium tartrate.
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Caption: Workflow for protein crystallization using ammonium tartrate as a precipitant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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